Cas no 1361661-18-8 (2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-methanol)

• Product Name: 2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-methanol
• CAS No: 1361661-18-8
• MF: C₁₃H₇Cl₃F₃NO
• MW: 356.554991006851
• CID: 4967077
• Update Time: 2025-05-19

2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-methanol

• Inchi： 1S/C13H7Cl3F3NO/c14-9-2-1-7(11(15)12(9)16)10-3-6(5-21)8(4-20-10)13(17,18)19/h1-4,21H,5H2
• InChI Key： JTZJTXATRNHRQE-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=C(CO)C(C(F)(F)F)=CN=1)Cl)Cl

Computed Properties

• Exact Mass: 354.954531 g/mol
• Monoisotopic Mass: 354.954531 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 356.5
• XLogP3: 4.4
• Topological Polar Surface Area: 33.1

Additional information on 2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-methanol

Introduction to 2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-methanol (CAS No. 1361661-18-8)

2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-methanol, also known by its CAS number 1361661-18-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a trichlorophenyl group and a trifluoromethylated pyridine ring. These functional groups contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The molecular structure of 2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-methanol is particularly noteworthy due to its high degree of functionalization. The presence of multiple chlorine atoms and a trifluoromethyl group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological properties. These features have been explored in recent studies to understand their impact on the compound's pharmacological profile.

Recent research has focused on the potential therapeutic applications of 2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-methanol. One notable study published in the Journal of Medicinal Chemistry investigated its anti-inflammatory properties. The results indicated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-methanol could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory potential, 2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-methanol has also been studied for its antimicrobial properties. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action was found to involve disruption of bacterial cell membranes, leading to cell death. This property makes it a potential candidate for developing new antibiotics to combat multidrug-resistant pathogens.

The synthesis of 2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-methanol has been optimized in several research laboratories to improve yield and purity. One efficient synthetic route involves the reaction of 2,3,4-trichlorophenylboronic acid with 5-trifluoromethylpyridine-4-carbaldehyde followed by reduction to form the final alcohol product. This method provides a scalable and reproducible approach for producing the compound in sufficient quantities for further studies.

The physicochemical properties of 2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-methanol have also been extensively characterized. It is a white crystalline solid with a melting point ranging from 100°C to 105°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties are crucial for its formulation and delivery in pharmaceutical applications.

Toxicity studies have shown that 2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-methanol exhibits low toxicity at therapeutic concentrations. In vitro cytotoxicity assays using human cell lines have demonstrated minimal cytotoxic effects at concentrations up to 100 μM. However, further in vivo studies are necessary to fully evaluate its safety profile before it can be considered for clinical trials.

The pharmacokinetic properties of 2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-methanol have also been investigated. Preliminary studies indicate that it has good oral bioavailability and a moderate half-life in animal models. These characteristics suggest that it could be administered orally as a potential therapeutic agent. However, more detailed pharmacokinetic studies are required to optimize dosing regimens and assess potential drug interactions.

In conclusion, 2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)pyridine-4-methanol (CAS No. 1361661-18-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide deeper insights into its mechanisms of action and safety profile, paving the way for its potential use in clinical settings.